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Compound of Interest

Compound Name: 5-Aminopentan-2-ol

Cat. No.: B1279241

An In-depth Technical Guide to 5-Aminopentan-2-ol
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and
applications of 5-Aminopentan-2-ol, a key intermediate in organic synthesis and
pharmaceutical development.

Core Molecular Data

5-Aminopentan-2-ol is a primary amino alcohol with a chiral center at the carbon atom bearing
the hydroxyl group. This bifunctionality makes it a versatile building block in the synthesis of
more complex molecules.[1]

Property Value Source
Molecular Formula C5H13NO [2]
Molecular Weight 103.16 g/mol [2]
IUPAC Name 5-aminopentan-2-ol [2]
CAS Number 81693-62-1 [2]

Synthesis and Experimental Protocols
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The synthesis of 5-Aminopentan-2-ol and its derivatives is of significant interest, particularly
for their application in the pharmaceutical industry. One of the most notable applications is in
the synthesis of hydroxychloroquine, an antimalarial drug.[1] The following protocol is adapted
from a continuous flow synthesis method for a key intermediate of hydroxychloroquine.

Experimental Protocol: Synthesis of 2-((4-aminopentyl)
(ethyl)amino)ethan-1-ol

This protocol describes the synthesis of a derivative that shares a common structural motif with
5-Aminopentan-2-ol, involving the reduction of an oxime to a primary amine.

Objective: To synthesize 2-((4-aminopentyl)(ethyl)amino)ethan-1-ol via the reduction of (E)-5-
(ethyl(2-hydroxyethyl)amino)pentan-2-one oxime.

Methodology:

e Reactor Setup: The synthesis is performed in a HEL continuous stirred tank reactor (CSTR)
with a reaction volume of 150 mL.

o Catalyst Preparation: A Raney nickel catalyst is utilized for the reduction.

o Reaction Execution: The (E)-5-(ethyl(2-hydroxyethyl)amino)pentan-2-one oxime is
introduced into the CSTR with the Raney nickel catalyst.

e Conversion: The oxime is converted to 5-(ethyl(2-hydroxyethyl)amino)-2-aminopentane
within the reactor.

 Purification: The crude product is used in subsequent steps without the need for further
purification.

This process is a key step in a larger, integrated continuous flow synthesis of
hydroxychloroquine, demonstrating the industrial relevance of this class of amino alcohols.[3]

Key Chemical Transformations and Logical
Relationships
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The chemical versatility of 5-Aminopentan-2-ol allows for a variety of transformations. The
hydroxyl group can undergo oxidation to form the corresponding ketone, 5-aminopentan-2-one.
[1] Conversely, the amino group can be synthesized through the reductive amination of a
ketone. This relationship is a cornerstone of its synthetic utility.

Key Chemical Transformations

5-Aminopentan-2-one

Reductive Aminatian Oxidation

5-Aminopentan-2-ol
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Caption: Interconversion of 5-Aminopentan-2-ol and 5-Aminopentan-2-one.

Application in Pharmaceutical Synthesis: A
Workflow Example

5-Aminopentan-2-ol and its precursors are crucial in the synthesis of active pharmaceutical
ingredients. The following diagram illustrates a simplified workflow for the synthesis of a key
intermediate used in the production of hydroxychloroquine, based on a continuous flow
process.
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Caption: Synthetic workflow for a hydroxychloroquine intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5-Aminopentan-2-ol | 81693-62-1 | Benchchem [benchchem.com]

2. 5-Aminopentan-2-ol | C5SH13NO | CID 9793714 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. US20200407321A1 - High-yielding continuous flow synthesis of antimalarial drug
hydroxychloroquine - Google Patents [patents.google.com]

To cite this document: BenchChem. [5-Aminopentan-2-ol molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279241#5-aminopentan-2-ol-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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